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Compound of Interest

Compound Name: Amino(fluoro)acetic acid

Cat. No.: B15252025 Get Quote

Essential Safety and Handling Guide for
Amino(fluoro)acetic acid
Disclaimer: A specific Safety Data Sheet (SDS) for Amino(fluoro)acetic acid (CAS 13599-60-

5) was not readily available. The following guidance is based on the known hazards of

structurally similar organofluorine compounds, such as fluoroacetic acid and other fluorinated

amino acids. It is imperative to conduct a thorough risk assessment before handling this

chemical and to consult a certified safety professional.

Amino(fluoro)acetic acid is an organofluorine compound. Based on data from similar

compounds, it should be handled as a potentially highly toxic and corrosive substance.[1]

Extreme caution is advised to prevent any direct contact or inhalation.

Hazard Summary
Based on analogous compounds, Amino(fluoro)acetic acid is anticipated to be:

Acutely Toxic: Potentially fatal if swallowed, inhaled, or in contact with skin.

Corrosive: Likely to cause severe skin burns and eye damage.

Health Hazard: May cause damage to internal organs through prolonged or repeated

exposure.
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Environmental Hazard: Potentially harmful to aquatic life.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety.

Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes

and vapors that can cause

severe eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®), a

chemical-resistant apron over

a lab coat, and closed-toe

shoes.

To prevent skin contact, which

can lead to severe burns and

systemic toxicity.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required when handling the

powder or creating solutions.

All work should be performed

in a certified chemical fume

hood.

To prevent inhalation of

potentially fatal dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
This workflow is designed to minimize exposure and ensure safe handling of

Amino(fluoro)acetic acid from receipt to disposal.
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Preparation
- Verify fume hood certification.

- Assemble all necessary PPE and spill kit.

Weighing
- Perform only in a fume hood.

- Use a dedicated, clean weighing vessel.

Proceed with caution

Solubilization
- Add acid to solvent slowly.

- Use a magnetic stirrer to avoid splashes.

Reaction
- Conduct in a closed or contained system if possible.

- Maintain constant monitoring.

Decontamination
- Rinse all non-disposable equipment with an appropriate solvent.

- Collect rinsate as hazardous waste.

Waste Disposal
- Segregate halogenated organic waste.

- Label waste containers clearly.

Click to download full resolution via product page

Figure 1. Safe handling workflow for Amino(fluoro)acetic acid.

Disposal Plan
All waste containing Amino(fluoro)acetic acid must be treated as hazardous waste.

Waste Segregation and Collection:
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Solid Waste: Collect any solid Amino(fluoro)acetic acid, contaminated spill materials, and

disposable labware (e.g., weigh boats, pipette tips) in a dedicated, sealed, and clearly

labeled hazardous waste container. The label should read: "Hazardous Waste: Halogenated

Organic Solid" and include the chemical name.

Liquid Waste: Collect all solutions containing Amino(fluoro)acetic acid and any rinsate from

decontamination in a separate, sealed, and clearly labeled hazardous waste container. The

label should read: "Hazardous Waste: Halogenated Organic Liquid" and list all chemical

components.

Disposal Procedure:

Do Not Dispose Down the Drain: Under no circumstances should Amino(fluoro)acetic acid
or its waste be disposed of in the sanitary sewer system.[2]

Professional Disposal: All waste must be disposed of through a licensed hazardous waste

disposal company. Follow all local, state, and federal regulations for the disposal of toxic and

halogenated organic compounds.[3]

Empty Containers: "Empty" containers that held Amino(fluoro)acetic acid must be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste.[3]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Spill: Evacuate the area. Wear full PPE, including respiratory protection. Cover the spill with

an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a

sealed container for hazardous waste disposal. Ventilate the area thoroughly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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